Cas no 886903-13-5 (1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea)

1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea Chemical and Physical Properties
Names and Identifiers
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- 1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea
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- Inchi: 1S/C20H23N3O/c1-3-16-10-12-17(13-11-16)23(19-9-6-14-21-19)20(24)22-18-8-5-4-7-15(18)2/h4-5,7-8,10-13H,3,6,9,14H2,1-2H3,(H,22,24)
- InChI Key: XQGXZSCWAHSOEQ-UHFFFAOYSA-N
- SMILES: N(C1=NCCC1)(C1=CC=C(CC)C=C1)C(NC1=CC=CC=C1C)=O
1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2593-0888-2μmol |
1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea |
886903-13-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2593-0888-5mg |
1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea |
886903-13-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2593-0888-1mg |
1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea |
886903-13-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2593-0888-5μmol |
1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea |
886903-13-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2593-0888-4mg |
1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea |
886903-13-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2593-0888-2mg |
1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea |
886903-13-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2593-0888-10μmol |
1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea |
886903-13-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2593-0888-3mg |
1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea |
886903-13-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2593-0888-10mg |
1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea |
886903-13-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea Related Literature
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Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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3. Wide channel dielectrophoresis-based particle exchanger with electrophoretic diffusion compensationRaphaël Tornay,Thomas Braschler,Philippe Renaud Lab Chip, 2009,9, 657-660
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Ahmad Reza Moosavi-Zare,Mohammad Ali Zolfigol,Ehsan Noroozizadeh,Mahsa Tavasoli,Vahid Khakyzadeh,Abdolkarim Zare New J. Chem., 2013,37, 4089-4094
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Alain Mayer,Adrian Häberli,Christian J. Leumann Org. Biomol. Chem., 2005,3, 1653-1658
Additional information on 1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea
Comprehensive Overview of 1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea (CAS No. 886903-13-5)
The compound 1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea, identified by its CAS No. 886903-13-5, is a specialized urea derivative that has garnered attention in pharmaceutical and agrochemical research due to its unique structural properties. This molecule features a dihydro-2H-pyrrole ring, an ethylphenyl group, and a methylphenyl substituent, which collectively contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capabilities and molecular interactions, which are critical for designing novel bioactive compounds.
In recent years, the demand for urea-based compounds has surged, driven by their versatility in medicinal chemistry. 1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea is no exception, as it aligns with the growing trend of targeted drug design and small-molecule therapeutics. Its structural complexity allows for selective binding to biological targets, making it a candidate for treating conditions like inflammation and metabolic disorders. This has led to increased searches for "urea derivatives in drug development" and "CAS 886903-13-5 applications" across scientific databases.
From a synthetic chemistry perspective, the preparation of 1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea involves multi-step reactions, often requiring catalyzed coupling and protection-deprotection strategies. These methods are frequently discussed in forums focusing on organic synthesis optimization and green chemistry, reflecting the industry's shift toward sustainable practices. The compound's solubility profile and thermal stability also make it a subject of interest for formulation scientists exploring enhanced drug delivery systems.
Beyond pharmaceuticals, CAS No. 886903-13-5 has potential applications in agrochemical formulations, where urea derivatives are known to act as plant growth regulators or pesticide synergists. This dual utility has sparked queries like "urea-based agrochemicals" and "886903-13-5 in agriculture" among researchers. Its low environmental persistence compared to traditional agrochemicals further enhances its appeal in the context of eco-friendly farming solutions.
Analytical characterization of 1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying its purity and structural integrity, topics frequently searched by quality control professionals. The compound's crystalline form and polymorphic behavior are also areas of active investigation, particularly in the development of patent-protected formulations.
In summary, 1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethylphenyl)-3-(2-methylphenyl)urea (CAS No. 886903-13-5) represents a multifaceted compound with significant promise across multiple industries. Its molecular design and functional versatility continue to inspire research into its broader applications, from precision medicine to sustainable agriculture. As scientific inquiries evolve, this compound remains a focal point for innovation in heterocyclic chemistry and applied material sciences.
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